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Compound of Interest

Compound Name:
2-Propen-1-one, 1-(3-

methylphenyl)-

CAS No.: 51594-61-7

Cat. No.: B14648421

Get Quote

Executive Summary: The "Warhead" Context
3'-Methylacrylophenone (CAS: Analogous Ref 10408-15-8 / 59308-54-4) is not merely a

solvent or passive reagent; it is a Michael Acceptor. In drug discovery, this molecule often

serves as a "warhead"—an electrophilic scaffold designed to form covalent bonds with cysteine

residues in target proteins.

While this reactivity is desirable for covalent inhibition (e.g., in kinase inhibitors), it presents a

distinct toxicological profile compared to its saturated analog, 3'-methylacetophenone. This

guide prioritizes the management of electrophilic stress and skin sensitization risks inherent to

-unsaturated ketones.

Chemical Identity & Physiochemical Profiling
Note: Specific experimental data for the 3'-isomer is rare in public indices. Data below

synthesizes standard acrylophenone characteristics with specific structural offsets derived from

the meta-methyl substitution.
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Table 1: Substance Identification & Properties
Parameter Technical Specification

IUPAC Name 1-(3-Methylphenyl)prop-2-en-1-one

Common Synonyms
m-Methylacrylophenone; 3'-Methylphenyl vinyl

ketone

Molecular Formula

Molecular Weight 146.19 g/mol

Physical State
Colorless to pale yellow liquid (Standard

Temperature)

Boiling Point ~225–230°C (Predicted @ 760 mmHg)

Flash Point > 90°C (Closed Cup) - Combustible

Solubility Low in water; Soluble in DCM, DMSO, Methanol

Reactivity Class -Unsaturated Ketone (Electrophile)

Hazard Dynamics: The Mechanism of Toxicity
Standard SDSs often list "Irritant" (H315/H319) without context. For this molecule, the critical

hazard is Skin Sensitization (H317) driven by haptenization.

The Haptenization Pathway
Unlike simple acids that burn immediately, 3'-methylacrylophenone penetrates the stratum

corneum and reacts with skin proteins (specifically keratinocyte cysteine thiols) via a Michael

Addition. This forms a stable adduct that the immune system recognizes as "foreign," triggering

a T-cell mediated allergic response upon subsequent exposure.

Visualization 1: Molecular Mechanism of Sensitization
This diagram illustrates why "just washing it off" is insufficient if the reaction has already

occurred.
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Figure 1:Mechanism of Action. The toxicity is driven by the irreversible alkylation of biological

thiols (Michael Addition).

Strategic Handling & Engineering Controls
Reliance on standard nitrile gloves is often insufficient for ketones and acrylates due to rapid

permeation.

Table 2: PPE & Engineering Matrix
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Control Level Protocol Causality/Rationale

Respiratory
Fume Hood (Face Velocity >

0.5 m/s)

Acrylophenones are potent

lachrymators (tear agents).

Inhalation causes immediate

mucosal distress.

Hand Protection

Double-gloving Strategy:1.

Inner: Nitrile (Disposable)2.[1]

[2] Outer: Butyl Rubber or

Silver Shield™ (Laminate)

Ketone functionality degrades

nitrile; Acrylate functionality

permeates it. Laminates

provide >4h breakthrough

protection.

Eye Protection
Chemical Splash Goggles (Not

Safety Glasses)

Vapor pressure is sufficient to

irritate eyes without direct

splash.

Quenching
5% Aqueous Cysteine or

Glutathione

In case of spill, these

"sacrificial nucleophiles"

scavenge the molecule faster

than biological proteins.

Experimental Protocol: Safe Aliquoting
Objective: Transfer 5.0 mL of 3'-methylacrylophenone for a reaction without exposure.

Preparation:

Place a chemically resistant tray (polypropylene) inside the fume hood.

Pre-weigh a quenching bath (10% Sodium Carbonate + 5% Cysteine) in a beaker nearby.

The Transfer:

Do not use plastic syringes (polystyrene can swell). Use glass syringes or glass pipettes.

Why? Leaching of plasticizers can contaminate catalytic reactions.

Decontamination:
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Immediately submerge the used pipette tip/needle into the quenching bath.

Allow to sit for 30 minutes. The base (

) promotes the hydrolysis/Michael addition of the quencher, neutralizing the electrophile.

Visualization 2: Safe Handling Workflow
A logic gate for handling spills and waste.
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Figure 2:Operational Logic for Handling and Decontamination. Note the mandatory quenching

step before disposal.
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Stability & Storage
Polymerization Risk: Like all acryloyl compounds, this molecule can auto-polymerize upon

exposure to light or heat.

Stabilizers: Commercial samples are often stabilized with 100-500 ppm Hydroquinone

monomethyl ether (MEHQ).

Critical Note: MEHQ requires dissolved oxygen to function. Do not store under pure

nitrogen unless the material is frozen. Store under air at 2–8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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